Cas no 2228358-42-5 (4-(1-methyl-1H-indol-6-yl)butan-2-ol)

• Product Name: 4-(1-methyl-1H-indol-6-yl)butan-2-ol
• CAS No: 2228358-42-5
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6299353
• PubChem ID: 165657506
• Update Time: 2025-05-19

4-(1-methyl-1H-indol-6-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-indol-6-yl)butan-2-ol
• EN300-1810803
• 2228358-42-5

• Inchi： 1S/C13H17NO/c1-10(15)3-4-11-5-6-12-7-8-14(2)13(12)9-11/h5-10,15H,3-4H2,1-2H3
• InChI Key： JKSUQKMEWHFCFI-UHFFFAOYSA-N
• SMILES： OC(C)CCC1C=CC2C=CN(C)C=2C=1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.2Ų

Additional information on 4-(1-methyl-1H-indol-6-yl)butan-2-ol

Chemical Profile of 4-(1-methyl-1H-indol-6-yl)butan-2-ol (CAS No. 2228358-42-5)

4-(1-methyl-1H-indol-6-yl)butan-2-ol, identified by the chemical abstracts service number CAS No. 2228358-42-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a butan-2-ol side chain linked to a substituted indole ring, has garnered attention due to its structural and functional properties that make it a promising candidate for various therapeutic applications.

The core structure of 4-(1-methyl-1H-indol-6-yl)butan-2-ol consists of a butyl group attached to a hydroxyl functional group at the second carbon position, with the indole moiety bearing a methyl group at the 1-position and an electron-withdrawing effect at the 6-position. This specific arrangement imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The indole scaffold, in particular, is well-documented for its role in medicinal chemistry, often serving as a key pharmacophore in drugs targeting neurological and inflammatory disorders.

In recent years, there has been a surge in research focusing on indole derivatives due to their diverse biological activities. Studies have highlighted the potential of 4-(1-methyl-1H-indol-6-yl)butan-2-ol as an intermediate in synthesizing novel compounds with therapeutic potential. The molecule's ability to modulate enzyme activity and receptor binding has been explored in preclinical studies, suggesting its utility in developing treatments for conditions such as pain management, neurodegeneration, and autoimmune diseases.

One of the most compelling aspects of 4-(1-methyl-1H-indol-6-yl)butan-2-ol is its structural versatility. Chemists have leveraged this compound to create derivatives with enhanced pharmacokinetic profiles and improved target specificity. For instance, modifications to the butan-2-ol side chain have been investigated to optimize solubility and metabolic stability, while alterations to the indole ring have aimed at enhancing binding affinity to specific receptors.

The indole ring system in 4-(1-methyl-1H-indol-6-yl)butan-2-ol is particularly noteworthy for its ability to engage with heme-containing proteins and enzymes. This interaction is critical for several biological processes, including oxygen transport and signal transduction. Researchers have hypothesized that this property could be exploited to develop novel therapeutics targeting heme-dependent pathways, such as those involved in anemia and certain types of cancer.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-(1-methyl-1H-indol-6-yl)butan-2-ol. Molecular modeling techniques have enabled scientists to predict how this molecule might behave within complex biological systems, providing insights into its potential mechanisms of action. These predictions are often validated through experimental studies, which involve synthesizing analogs and testing their biological efficacy.

The synthesis of 4-(1-methyl-1H-indol-6-ybutsn-butanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The introduction of the hydroxyl group at the second carbon position is particularly critical and often requires protective group strategies to prevent unwanted side reactions.

In terms of pharmaceutical development, 4-(1-methyl-butanbutoleindolenine) holds promise as a building block for more complex drug candidates. Its structural features allow for easy modification, enabling chemists to fine-tune properties such as lipophilicity, solubility, and bioavailability. This flexibility has made it a valuable asset in drug design pipelines, particularly for projects targeting central nervous system disorders where precise molecular interactions are essential.

The growing interest in natural product-inspired drug design has also influenced research on 4-(1-methyl-butanbutoleindolenine). By examining structurally similar compounds found in plants or microorganisms, scientists hope to uncover new biological activities that can be replicated or enhanced in synthetic derivatives. This approach aligns with the broader trend toward sustainable drug development, where natural products serve as inspiration for next-generation therapeutics.

Ethical considerations are paramount in pharmaceutical research involving compounds like CAS No. 2228358425. Ensuring that synthetic methods are environmentally sustainable and that research practices adhere to regulatory standards are essential components of responsible drug discovery. Collaborative efforts between academia and industry have been instrumental in promoting these principles, fostering innovation while minimizing ecological impact.

Looking ahead, the future of 4-(1-methyl-butanbutoleindolenine) lies in its continued exploration as a pharmacological tool. As computational methods improve and our understanding of biological pathways deepens, new opportunities will arise for leveraging this compound's unique properties. Whether through targeted modifications or inspired by nature's own designs, CAS No 2228358425 is poised to play a significant role in shaping the future of medicine.